N-(4-acetylphenyl)-1-ethyl-1H-pyrazole-3-carboxamide

• IUPAC Name: N-(4-acetylphenyl)-1-ethylpyrazole-3-carboxamide
• InChI: InChI=1S/C14H15N3O2/c1-3-17-9-8-13(16-17)14(19)15-12-6-4-11(5-7-12)10(2)18/h4-9H,3H2,1-2H3,(H,15,19)
• InChI Key: FQWOJGFFVKUXNB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)C(=O)NC2=CC=C(C=C2)C(=O)C
• Molecular Formula: C14H15N3O2
• Molecular Weight: 257.29 g/mol

Description

N-(4-acetylphenyl)-1-ethyl-1H-pyrazole-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is a pyrazole derivative that has been synthesized using various methods. It has been found to exhibit several biochemical and physiological effects and can be used as a tool in various laboratory experiments.

Mechanism Of Action

The mechanism of action of N-(4-acetylphenyl)-1-ethyl-1H-pyrazole-3-carboxamide is not fully understood. However, it has been found to inhibit the activity of certain enzymes and proteins, including cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. This inhibition leads to a decrease in the production of prostaglandins, which are involved in inflammation and pain.
Biochemical and Physiological Effects:
N-(4-acetylphenyl)-1-ethyl-1H-pyrazole-3-carboxamide has been found to exhibit several biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic properties, which make it a potential candidate for the treatment of various inflammatory and painful conditions. Additionally, it has been found to have antioxidant properties, which can help protect cells and tissues from oxidative stress.

Advantages And Limitations For Lab Experiments

N-(4-acetylphenyl)-1-ethyl-1H-pyrazole-3-carboxamide has several advantages as a tool in laboratory experiments. It is a relatively stable compound and can be easily synthesized using various methods. Additionally, it has been found to exhibit several biochemical and physiological effects, which make it a potential candidate for the study of various diseases and conditions. However, there are also some limitations to its use. For example, its mechanism of action is not fully understood, and it may exhibit different effects in different cell types and tissues.

Future Directions

There are several future directions for the study of N-(4-acetylphenyl)-1-ethyl-1H-pyrazole-3-carboxamide. One potential direction is to investigate its potential as a therapeutic agent for the treatment of various inflammatory and painful conditions. Additionally, further research is needed to fully understand its mechanism of action and its effects on different cell types and tissues. Furthermore, it may be beneficial to investigate its potential as an antioxidant and its role in the prevention of oxidative stress-related diseases.

Synthesis Methods

N-(4-acetylphenyl)-1-ethyl-1H-pyrazole-3-carboxamide can be synthesized using various methods, including the reaction of 4-acetylphenylhydrazine with ethyl acetoacetate in the presence of a catalyst. Another method involves the reaction of 4-acetylphenylhydrazine with ethyl cyanoacetate in the presence of a base. The product obtained is then subjected to further reactions to yield N-(4-acetylphenyl)-1-ethyl-1H-pyrazole-3-carboxamide.

Scientific Research Applications

N-(4-acetylphenyl)-1-ethyl-1H-pyrazole-3-carboxamide has been found to exhibit several scientific research applications. It has been used as a tool in various laboratory experiments to study the mechanism of action of various enzymes and proteins. This compound has also been used to study the effects of oxidative stress on cells and tissues. Additionally, it has been used to investigate the role of certain receptors in the development of various diseases.